5-Cyclopropyl-2-fluorophenol

• IUPAC Name: 5-cyclopropyl-2-fluorophenol
• InChI: InChI=1S/C9H9FO/c10-8-4-3-7(5-9(8)11)6-1-2-6/h3-6,11H,1-2H2
• InChI Key: NKQPFJRHQDUZJA-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=C(C=C2)F)O
• Molecular Formula: C9H9FO
• Molecular Weight: 152.16 g/mol
• CAS No.: 2379918-44-0

Description

5-Cyclopropyl-2-fluorophenol is an organic compound characterized by a phenol group substituted with a cyclopropyl group and a fluorine atom

Scientific Research Applications

5-Cyclopropyl-2-fluorophenol has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and in the development of new materials.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the production of specialty chemicals and as a precursor for various industrial applications.

Safety and Hazards

The safety data sheet for 4-Fluorophenol, a related compound, indicates that it is harmful if swallowed, in contact with skin, or if inhaled. It causes skin irritation and serious eye irritation. It is also harmful to aquatic life with long-lasting effects.

Future Directions

Fluoroaromatic compounds, including fluorophenols, are used as agrochemicals and released into the environment as pollutants. Research into the metabolism of these compounds by plant cell cultures, such as Nicotiana tabacum, could provide insights into potential methods for pollution control.

Mechanism of Action

Target of Action

The primary targets of 5-Cyclopropyl-2-fluorophenol are currently unknown. This compound is a fluorinated aromatic compound, and similar compounds have been known to interact with various enzymes and receptors in the body . .

Mode of Action

Fluorinated aromatic compounds, in general, are known to interact with their targets through various mechanisms, including covalent binding, allosteric modulation, and competitive inhibition . The fluorine atom’s high electronegativity can alter the compound’s bioavailability and metabolic stability, potentially influencing its interaction with targets .

Biochemical Pathways

Fluorinated aromatic compounds can potentially affect various biochemical pathways depending on their specific targets . For instance, some fluorinated compounds have been shown to interfere with DNA synthesis

Pharmacokinetics

Fluorine’s high electronegativity and the strength of the carbon-fluorine bond can enhance metabolic stability and alter bioavailability .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as pH, temperature, and the presence of other compounds can affect its stability and interaction with targets . Additionally, the compound’s environmental persistence and potential bioaccumulation should be considered when assessing its environmental impact .

Biochemical Analysis

Biochemical Properties

The biochemical properties of 5-Cyclopropyl-2-fluorophenol are largely influenced by the presence of the fluorine atom. The high electronegativity of fluorine and the strength of the carbon-fluorine bond can alter bioavailability and metabolic stability

Cellular Effects

They are persistent materials that do not readily break down in natural environments

Molecular Mechanism

Fluorinated compounds can undergo various reactions at the benzylic position, including free radical bromination, nucleophilic substitution, and oxidation

Temporal Effects in Laboratory Settings

It is known that the compound is solid at room temperature and should be stored at -20°C .

Dosage Effects in Animal Models

Animal models are commonly used in biomedical research to study the toxicological effects, dosage, and side effects of drugs and other compounds .

Metabolic Pathways

Fluorinated compounds can undergo enzymatic defluorination . In addition, cyclopropyl groups, such as those present in this compound, can undergo various metabolic reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Cyclopropyl-2-fluorophenol can be achieved through several methods, including:

Suzuki–Miyaura Coupling: This method involves the coupling of a boronic acid derivative with a halogenated phenol under palladium catalysis.

Direct Fluorination: Another approach is the direct fluorination of 5-cyclopropylphenol using a fluorinating agent such as Selectfluor.

Industrial Production Methods: Industrial production of this compound typically involves large-scale application of the Suzuki–Miyaura coupling due to its efficiency and scalability .

Types of Reactions:

Oxidation: this compound can undergo oxidation reactions to form quinones.

Reduction: It can be reduced to form hydroquinones.

Substitution: The compound can participate in electrophilic aromatic substitution reactions, where the phenol group can be further functionalized.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are typically used.

Substitution: Electrophilic aromatic substitution reactions often use reagents like bromine or nitric acid under acidic conditions.

Major Products:

Oxidation: Quinones

Reduction: Hydroquinones

Substitution: Various substituted phenols depending on the electrophile used.

Comparison with Similar Compounds

• 2-Fluorophenol
• 5-Cyclopropylphenol
• 4-Fluorophenol

Comparison:

• Uniqueness: 5-Cyclopropyl-2-fluorophenol is unique due to the presence of both a cyclopropyl group and a fluorine atom, which confer distinct chemical and biological properties .
• Chemical Properties: Compared to 2-Fluorophenol and 4-Fluorophenol, the cyclopropyl group in this compound increases steric hindrance and alters its reactivity .
• Biological Activity: The combination of the cyclopropyl and fluorine substituents may enhance its biological activity compared to similar compounds .